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Compound of Interest

Compound Name: Egfr-IN-90

Cat. No.: B12385605

Essential Safety and Handling Guide for Egfr-IN-
90

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Egfr-IN-90, a potent epidermal growth factor receptor (EGFR) inhibitor. Adherence to these
guidelines is essential to ensure a safe laboratory environment and the integrity of your
research. The following procedures are based on best practices for handling similar chemical
compounds; however, in the absence of a specific Safety Data Sheet (SDS) for Egfr-IN-90,
these recommendations are derived from the SDS of the closely related compound, EGFR-IN-1
TFA.

Immediate Safety and Personal Protective
Equipment (PPE)

All personnel handling Egfr-IN-90 must use the following personal protective equipment to
prevent exposure.
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PPE Category Item Specification
) Must have side-shields to
Eye Protection Safety Goggles ]
protect against splashes.
Nitrile or other appropriate
Hand Protection Chemical-resistant Gloves material, inspected before
each use.
A lab coat or other protective
Body Protection Impervious Clothing garment that prevents skin
contact.
Recommended, especially
Respiratory Protection Suitable Respirator when handling the powder

form or creating aerosols.

Table 1: Personal Protective Equipment (PPE) Requirements

Hazard Identification and First Aid

While a specific hazard profile for Egfr-IN-90 is not available, based on the related compound
EGFR-IN-1 TFA, it should be handled with care. The primary hazards are anticipated to be:

¢ Acute Oral Toxicity: Harmful if swallowed.

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Exposure Route First Aid Procedure

) If swallowed, immediately call a poison center or
Ingestion
doctor.

) Wash skin thoroughly with soap and water after
Skin Contact
handling.

Do not eat, drink, or smoke when using this

General Handling
product. Avoid release to the environment.
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Table 2: First Aid Measures

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the stability of Egfr-IN-90 and ensuring
the safety of laboratory personnel.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure all required PPE is correctly donned. Work in a well-
ventilated area, preferably within a chemical fume hood.

e Weighing and Reconstitution: When handling the solid form, avoid creating dust. Use
appropriate tools and a contained weighing environment. If preparing a solution, add the
solvent slowly to the solid to prevent splashing.

e Use in Experiments: When using Egfr-IN-90 in experimental setups, ensure that all
containers are clearly labeled. Avoid direct contact with the compound and any solutions
containing it.

o Post-Handling: After use, thoroughly clean all equipment and the work area. Remove and
dispose of PPE as described in the disposal plan. Wash hands thoroughly.

Storage Conditions:

o Short-term Storage: Store in a cool, well-ventilated area.
e Long-term Storage: For the powder form, store at -20°C. If in solvent, store at -80°C.

o General: Keep the container tightly sealed and away from direct sunlight and sources of
ignition.

Disposal Plan
Egfr-IN-90 and any materials contaminated with it must be disposed of as hazardous waste.

» Waste Collection: Collect all solid waste (e.g., contaminated tips, tubes, gloves) in a
designated, sealed hazardous waste container.
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» Liquid Waste: Collect all liquid waste containing Egfr-IN-90 in a separate, clearly labeled,

and sealed hazardous waste container.

o Disposal: Dispose of all waste containing this compound through an approved waste
disposal plant. Do not dispose of it in the regular trash or down the drain.

EGFR Signaling Pathway

Egfr-IN-90 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR). The EGFR
signaling pathway is a critical regulator of cell growth, proliferation, and survival.[1][2][3][4]
Upon ligand binding, EGFR dimerizes and activates its intrinsic tyrosine kinase activity, leading
to the phosphorylation of downstream targets and the activation of signaling cascades such as
the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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